Cas no 2229160-17-0 (2-methyl-1-4-(pentafluoroethyl)phenylpropan-2-amine)

• Product Name: 2-methyl-1-4-(pentafluoroethyl)phenylpropan-2-amine
• CAS No: 2229160-17-0
• MF: C₁₂H₁₄F₅N
• MW: 267.238280773163
• CID: 5914020
• PubChem ID: 165651600
• Update Time: 2025-05-24

2-methyl-1-4-(pentafluoroethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-4-(pentafluoroethyl)phenylpropan-2-amine
• EN300-1973866
• 2229160-17-0
• 2-methyl-1-[4-(pentafluoroethyl)phenyl]propan-2-amine

• Inchi： 1S/C12H14F5N/c1-10(2,18)7-8-3-5-9(6-4-8)11(13,14)12(15,16)17/h3-6H,7,18H2,1-2H3
• InChI Key： UZOSIRACSLDEQA-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)CC(C)(C)N)F

Computed Properties

• Exact Mass: 267.10464026g/mol
• Monoisotopic Mass: 267.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-1-4-(pentafluoroethyl)phenylpropan-2-amine

2-Methyl-1-[4-(Pentafluoroethyl)Phenyl]Propan-2-Amine (CAS No. 2229160-17-0)

The compound 2-Methyl-1-[4-(Pentafluoroethyl)Phenyl]Propan-2-Amine, identified by the CAS registry number 2229160-17-0, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a pentafluoroethyl group attached to a phenyl ring and a propanamine moiety with a methyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the potential of 2-Methyl-1-[4-(Pentafluoroethyl)Phenyl]Propan-2-Amine in drug discovery, particularly in the development of selective kinase inhibitors and neuroprotective agents. The pentafluoroethyl group is known for its electron-withdrawing properties, which enhance the compound's ability to interact with specific biological targets. This feature has been leveraged in designing molecules that exhibit potent antiproliferative activity against cancer cells while minimizing off-target effects.

In addition to its pharmacological applications, this compound has also been explored in the context of green chemistry. Researchers have investigated its role as a catalyst in asymmetric synthesis reactions, where the propanamine moiety serves as a chiral directing group. This application aligns with the growing demand for sustainable chemical processes that reduce waste and improve efficiency.

The synthesis of 2-Methyl-1-[4-(Pentafluoroethyl)Phenyl]Propan-2-Amine involves a multi-step process that typically begins with the preparation of the pentafluoroethyl derivative. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for incorporating the pentafluoroethyl group into aromatic systems. These methods include the use of electrophilic fluorination agents and transition-metal-catalyzed coupling reactions.

From a structural perspective, the compound's stability is attributed to the strong electron-withdrawing effects of the pentafluoroethyl group, which counterbalances the electron-donating properties of the methyl group on the propanamine chain. This balance contributes to the compound's thermal stability and resistance to hydrolysis under physiological conditions, making it suitable for long-term biological studies.

Emerging research has also focused on the electrochemical properties of this compound. Its ability to act as an efficient electron transfer mediator has been explored in applications such as organic photovoltaics and supercapacitors. The integration of this compound into these systems has shown promise in enhancing device performance by improving charge transport mechanisms.

In conclusion, 2-Methyl-1-[4-(Pentafluoroethyl)Phenyl]Propan-2-Amine (CAS No. 2229160-17-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern scientific research, particularly in areas requiring precise molecular interactions and sustainable chemical solutions.